Cas no 1038914-36-1 (2,5-dibromo-3-heptylthiophene)

• Product Name: 2,5-dibromo-3-heptylthiophene
• CAS No: 1038914-36-1
• MF: C₁₁H₁₆Br₂S
• MW: 340.117740631104
• CID: 1139700
• PubChem ID: 53425675
• Update Time: 2025-04-20

2,5-dibromo-3-heptylthiophene Chemical and Physical Properties

Names and Identifiers

• 2,5-dibromo-3-heptylthiophene
• DTXSID90698950
• 3-HEPTYL-2,5-DIBROMOTHIOPHENE
• 1038914-36-1

• Inchi： 1S/C11H16Br2S/c1-2-3-4-5-6-7-9-8-10(12)14-11(9)13/h8H,2-7H2,1H3
• InChI Key： LWEVPWJECJRWQW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(S1)Br)CCCCCCC

Computed Properties

• Exact Mass: 339.93190g/mol
• Monoisotopic Mass: 337.93395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 28.2Ų